Cas no 1600631-66-0 (1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one)
1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-794974
- 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one
- 1600631-66-0
- 2-Propyn-1-one, 1-[2-(aminomethyl)-4-thiazolyl]-
-
- Inchi: 1S/C7H6N2OS/c1-2-6(10)5-4-11-7(3-8)9-5/h1,4H,3,8H2
- InChI Key: RLSFKLUNVUUZKE-UHFFFAOYSA-N
- SMILES: S1C=C(C(C#C)=O)N=C1CN
Computed Properties
- Exact Mass: 166.02008399g/mol
- Monoisotopic Mass: 166.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- Density: 1.341±0.06 g/cm3(Predicted)
- Boiling Point: 300.5±48.0 °C(Predicted)
- pka: 6.88±0.29(Predicted)
1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-794974-0.05g |
1-[2-(aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one |
1600631-66-0 | 95.0% | 0.05g |
$948.0 | 2025-02-22 | |
| Enamine | EN300-794974-0.1g |
1-[2-(aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one |
1600631-66-0 | 95.0% | 0.1g |
$993.0 | 2025-02-22 | |
| Enamine | EN300-794974-0.25g |
1-[2-(aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one |
1600631-66-0 | 95.0% | 0.25g |
$1038.0 | 2025-02-22 | |
| Enamine | EN300-794974-0.5g |
1-[2-(aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one |
1600631-66-0 | 95.0% | 0.5g |
$1084.0 | 2025-02-22 | |
| Enamine | EN300-794974-1.0g |
1-[2-(aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one |
1600631-66-0 | 95.0% | 1.0g |
$1129.0 | 2025-02-22 | |
| Enamine | EN300-794974-2.5g |
1-[2-(aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one |
1600631-66-0 | 95.0% | 2.5g |
$2211.0 | 2025-02-22 | |
| Enamine | EN300-794974-5.0g |
1-[2-(aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one |
1600631-66-0 | 95.0% | 5.0g |
$3273.0 | 2025-02-22 | |
| Enamine | EN300-794974-10.0g |
1-[2-(aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one |
1600631-66-0 | 95.0% | 10.0g |
$4852.0 | 2025-02-22 |
1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one
Introduction to 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one (CAS No. 1600631-66-0)
1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1600631-66-0, features a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of an amino methyl group, a propynone moiety, and a thiazole ring suggests potential biological activities that warrant in-depth investigation.
The molecular framework of 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one consists of several key structural elements that contribute to its chemical reactivity and biological potential. The thiazole ring is a well-known scaffold in medicinal chemistry, frequently found in bioactive molecules due to its ability to interact with various biological targets. Specifically, the 4-position of the thiazole ring is often modified to enhance pharmacological properties, as seen in this compound where it is linked to a propynone group.
The propynone moiety (C₃H₃O) introduces a polar site for interaction with biological systems while also providing a platform for further chemical modifications. This group can participate in hydrogen bonding, dipole-dipole interactions, and possibly even π-stacking interactions, depending on the molecular environment. The amino methyl group (-CH₂NH₂) at the 2-position of the thiazole ring adds another layer of complexity, offering potential for nucleophilic substitution reactions or coordination with metal ions, which are common strategies in drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. The three-dimensional structure of 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one has been simulated to identify potential binding pockets in proteins and enzymes relevant to therapeutic intervention. These simulations suggest that the compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways and cancer cell proliferation.
In the realm of medicinal chemistry, the synthesis of 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one has been optimized to ensure high yield and purity. Multi-step synthetic routes have been developed, leveraging transition metal catalysis and organometallic chemistry to construct the complex thiazole core efficiently. The use of palladium catalysts has been particularly effective in facilitating cross-coupling reactions that form key bonds within the molecule.
The pharmacological profile of 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one is currently under investigation in several academic and industrial research laboratories. Preliminary studies have shown promising results in cell-based assays, where the compound demonstrates moderate inhibition of certain kinases associated with tumor growth. Additionally, its interaction with DNA repair enzymes has been explored, suggesting potential applications in chemoprevention or adjuvant therapy for cancer.
The compound's stability under various conditions has also been evaluated as part of its preclinical assessment. Studies indicate that 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one maintains its structural integrity under physiological pH conditions and exhibits reasonable solubility in common organic solvents used for formulation development. These properties are crucial for its potential translation into clinical trials and commercialization.
Future research directions include exploring derivatives of 1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one to enhance its pharmacological potency and selectivity. Structural modifications such as halogenation at specific positions on the thiazole ring or introduction of additional heterocycles could lead to novel analogs with improved therapeutic profiles. Additionally, studies on its metabolic pathways and toxicological profile will be essential to ensure safety before human testing.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 1-[2-(Aminomethyl)-1,3-thiazol-4-ylyl]prop--{[}--{[}--{[}--{[}--{[}--{[}--{[}--{[}--{[}--{[}--{[}--{[}--{[}--{[}--{]}]}]}]}]}]}]}]]]]]]]]]]]]]]]]]]]]]-one]. These algorithms can predict binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties based on molecular descriptors derived from its structure. Such predictions guide experimental design and prioritize compounds for further validation.
The role of thiazole derivatives in medicinal chemistry cannot be overstated. They have been implicated in numerous therapeutic areas due to their versatile biological activities. The unique electronic distribution within the thiazole ring allows it to engage with different types of biological targets through various modes of interaction. This versatility makes compounds like 1-[2-(Aminomethyl)-1,3-thiazol--{-}}{-}}{-}}{-}}{-}}{-}}{-}}{-}}{-}}{-}}{-}}{-}}{-}}}-one (CAS No. 16006316600) an attractive scaffold for designing next-generation therapeutics.
In conclusion, 1-[ 2-(aminomethyl- сильное >thiazol strong >- strong > strong >4) strong >< strong >yl strong >< strong >] strong >< strong >propr strong >< strong >- strong >< strong >pyr strong >< strong >- strong >< strong >yn strong >< strong >- strong >< сильное >one сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > стронг>стронг>стронг>стронг>стронг>стронг>стронг>стронг>стронг>(CAS No. 16006316600) remains a compelling subject for further investigation due to its unique structural features and promising pharmacological properties. The ongoing research efforts aimed at elucidating its mechanisms of action and optimizing its therapeutic potential are likely to yield significant advancements in pharmaceutical science.
1600631-66-0 (1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-2-yn-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)